Cas no 1251833-96-1 (3-acetyl-1H-Indole-7-carboxaldehyde)
1251833-96-1 structure
Product Name:3-acetyl-1H-Indole-7-carboxaldehyde
CAS No:1251833-96-1
MF:C11H9NO2
MW:187.194662809372
CID:1103150
PubChem ID:59541457
Update Time:2025-04-20
3-acetyl-1H-Indole-7-carboxaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 3-acetyl-1H-Indole-7-carboxaldehyde
- SCHEMBL3729977
- 3-acetyl-1H-indole-7-carbaldehyde
- 1251833-96-1
-
- Inchi: 1S/C11H9NO2/c1-7(14)10-5-12-11-8(6-13)3-2-4-9(10)11/h2-6,12H,1H3
- InChI Key: GHMGONSSQUMIOL-UHFFFAOYSA-N
- SMILES: O=C(C)C1=CNC2C(C=O)=CC=CC=21
Computed Properties
- Exact Mass: 187.063328530g/mol
- Monoisotopic Mass: 187.063328530g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 252
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 49.9Ų
3-acetyl-1H-Indole-7-carboxaldehyde Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
1251833-96-1 (3-acetyl-1H-Indole-7-carboxaldehyde) Related Products
- 278180-95-3(1-(7-methyl-1H-indol-3-yl)ethan-1-one)
- 154989-45-4(7-Ethyl-1h-indole-3-carbaldehyde)
- 70803-96-2((1H-Indol-7-yl)(phenyl)methanone)
- 104019-20-7(1-(1H-Indol-7-yl)ethanone)
- 703-80-0(1-(1H-indol-3-yl)ethan-1-one)
- 56234-20-9(1-(quinolin-8-yl)ethan-1-one)
- 109555-87-5(3-(1-Naphthoyl)indole)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk